Cas no 18249-20-2 (2-[4-(2-methyl-2-propanyl)phenoxy]ethanol)

2-[4-(2-methyl-2-propanyl)phenoxy]ethanol structure
18249-20-2 structure
Product Name:2-[4-(2-methyl-2-propanyl)phenoxy]ethanol
CAS No:18249-20-2
MF:C12H18O2
MW:194.270123958588
CID:1375099
PubChem ID:12841
Update Time:2025-04-20

2-[4-(2-methyl-2-propanyl)phenoxy]ethanol Chemical and Physical Properties

Names and Identifiers

    • 2-[4-(2-methyl-2-propanyl)phenoxy]ethanol
    • 2-(4-(Tert-Butyl)-Phenoxy)-Ethanol
    • NSC2176
    • 2-(4-TERT-BUTYLPHENOXY)ETHYL ALCOHOL
    • SB85152
    • NS00042465
    • AKOS000296362
    • UNII-B9JO720PSH
    • 2-[4-(1,1-Dimethylethyl)phenoxyl]ethanol
    • Ethanol,1-dimethylethyl)phenoxy]-
    • 2-(4-(TERT-BUTYL)PHENOXY)ETHANOL
    • 2-(p-tert-Butylphenyloxy)ethanol
    • 2-(p-t-butylphenoxy)ethanol
    • 2-(4-tert-Butyl-phenoxy)-ethanol
    • 713-46-2
    • .BETA.-(4-TERT-BUTYLPHENOXY)ETHANOL
    • Ethanol, 2-[4-(1,1-dimethylethyl)phenoxy]-
    • 2-(4-tert-Butylphenoxy)ethanol
    • G68207
    • SCHEMBL270793
    • AI3-00033
    • 2-(4-(1,1-Dimethylethyl)phenoxyl)ethanol
    • Ethanol, 2-(4-(1,1-dimethylethyl)phenoxy)-
    • 2-(4-tert-butylphenoxy)ethan-1-ol
    • NSC 2176
    • MFCD00020598
    • 2-(p-tert-Butylphenoxy)ethanol
    • 2-(4-(1,1-DIMETHYLETHYL)PHENOXY)ETHANOL
    • .beta.-(p-tert-Butylphenoxy)ethanol
    • CS-0364549
    • 2-(4-(Tert-butyl)phenoxy)ethan-1-ol
    • beta-(p-tert-Butylphenoxy)ethanol
    • EINECS 211-929-8
    • NSC-2176
    • 18249-20-2
    • DTXSID80867577
    • B9JO720PSH
    • Ethanol, 2-(p-tert-butylphenoxy)-
    • Inchi: 1S/C12H18O2/c1-12(2,3)10-4-6-11(7-5-10)14-9-8-13/h4-7,13H,8-9H2,1-3H3
    • InChI Key: KGPFHDDLZCYWAO-UHFFFAOYSA-N
    • SMILES: O(CCO)C1C=CC(=CC=1)C(C)(C)C

Computed Properties

  • Exact Mass: 194.130679813g/mol
  • Monoisotopic Mass: 194.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 29.5Ų
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